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Compound of Interest

Compound Name: SID 24785302

Cat. No.: B12858318

Initial searches for SID 24785302 did not yield a specific chemical substance. It is highly
probable that this is a typographical error and the intended substance is SID 825302, which
corresponds to 10-Propargyl-5,8-dideazafolic acid. This document provides safety and disposal
information for this compound.

For Researchers, Scientists, and Drug Development Professionals: This document outlines
essential safety and logistical information for the proper handling and disposal of 10-Propargyl-
5,8-dideazafolic acid, a potent chemotherapeutic agent. Adherence to these procedures is
critical for personnel safety and environmental protection.

Chemical Identification and Properties

10-Propargyl-5,8-dideazafolic acid, also known by the synonym CB 3717, is a quinazoline-
based folic acid antagonist.[1][2] It functions as a tight-binding inhibitor of thymidylate synthase
(TS), an enzyme crucial for DNA synthesis.[2] This mechanism of action classifies it as a
cytotoxic (antineoplastic) agent. Due to its hazardous nature, all materials that come into
contact with this compound are considered potentially contaminated and must be handled as
hazardous waste.[3]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C24H23Ns06 PubChem[1]
Molecular Weight 477.5 g/mol PubChem[1]
CAS Number 76849-19-9 PubChem[1]
Physical State Solid DrugBank[4]
Water Solubility (Predicted) 0.0204 mg/mL DrugBank[4]
pKa (Strongest Acidic) 3 DrugBank[4]
pKa (Strongest Basic) 3.54 DrugBank[4]

Experimental Protocols and Handling

Given its classification as a hazardous substance, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE):

o Gloves: Double chemotherapy gloves are required.[5]

e Gown: A disposable gown should be worn.

o Eye Protection: Safety glasses or goggles are necessatry.

o Respiratory Protection: For bulk handling or when generating aerosols, an appropriate
respirator should be used.

Handling Procedures:

 All handling of 10-Propargyl-5,8-dideazafolic acid should be conducted in a designated area,
such as a chemical fume hood or a biological safety cabinet, to minimize exposure.[5]

o Avoid inhalation of dust or aerosols.

e Prevent contact with skin and eyes.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10-Propargyl-5_8-dideazafolic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/10-Propargyl-5_8-dideazafolic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/10-Propargyl-5_8-dideazafolic-acid
https://go.drugbank.com/drugs/DB03541
https://go.drugbank.com/drugs/DB03541
https://go.drugbank.com/drugs/DB03541
https://go.drugbank.com/drugs/DB03541
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12858318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Wash hands thoroughly after handling.

Disposal Procedures

The disposal of 10-Propargyl-5,8-dideazafolic acid and any contaminated materials must
comply with all federal, state, and local regulations for hazardous and chemotherapy waste.
The primary method of disposal for chemotherapy waste is incineration.[6][7]

Waste Segregation:
Proper segregation of waste at the point of generation is crucial.[3]

o Trace Chemotherapy Waste: This includes items with less than 3% of the original drug by
weight remaining, such as empty vials, syringes, IV bags, and contaminated PPE (gloves,
gowns, etc.).[7][8]

o Disposal Container: Yellow, puncture-resistant containers specifically labeled for "Trace
Chemotherapy Waste" or "Chemo Sharps" for sharps.[6][8]

o Bulk Chemotherapy Waste: This includes any amount of the drug that is more than trace,
such as unused or partially used vials, and materials heavily contaminated with the drug.[7]

[8]

o Disposal Container: Black, puncture-resistant containers specifically labeled for "Bulk
Chemotherapy Waste" or "Hazardous Waste".[5][7][8]

Step-by-Step Disposal Protocol:

o Segregate Waste: At the point of use, immediately place contaminated items into the
appropriate trace or bulk chemotherapy waste container.

o Container Management: Do not overfill containers. When they are three-quarters full,
securely seal them.[3]

o Labeling: Ensure all containers are clearly labeled with their contents.

o Storage: Store sealed containers in a designated, secure area away from general laboratory
traffic.
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e Pickup and Disposal: Arrange for pickup by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

Signaling Pathway and Workflow Diagrams

Folic Acid Synthesis and Inhibition Pathway:

The following diagram illustrates the folic acid metabolic pathway and the point of inhibition by
antifolates like 10-Propargyl-5,8-dideazafolic acid. Folic acid is essential for the synthesis of
DNA precursors. Antifolates block the action of key enzymes in this pathway, thereby inhibiting
DNA replication in rapidly dividing cells, such as cancer cells.[9]
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Folic Acid Metabolism and Antifolate Inhibition

Folic Acid 10-Propargyl-5,8-dideazafolic acid
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Caption: Inhibition of Thymidylate Synthase by 10-Propargyl-5,8-dideazafolic acid.
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Chemotherapy Waste Disposal Workflow:

This diagram outlines the decision-making process for the proper segregation and disposal of
waste generated during research involving 10-Propargyl-5,8-dideazafolic acid.
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Caption: Segregation and disposal workflow for chemotherapy waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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